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Compound of Interest

Compound Name: Simazine-acetic acid
CAS No.: 125454-26-4
Cat. No.: B12369151
Get Quote
. J

The proper disposal of chemical waste is paramount for ensuring laboratory safety and
environmental protection. This guide provides detailed procedures for the safe handling and
disposal of waste containing Simazine and acetic acid, tailored for researchers, scientists, and
drug development professionals. Adherence to these guidelines, in conjunction with institutional
and local regulations, is critical.

Immediate Safety and Logistical Information

When handling Simazine-acetic acid waste, it is crucial to take the following immediate safety
precautions:

» Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves (such as nitrile rubber), safety goggles or a face shield, and a lab coat.[1][2]
[3] If there is a risk of aerosol or dust generation, respiratory protection may be necessary.[4]

o Ventilation: Work in a well-ventilated area, such as a chemical fume hood, to minimize
inhalation exposure.
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o Spill Management: In case of a spill, contain the material with an absorbent, inert material
(e.g., sand, vermiculite).[1][4] The contaminated absorbent and surrounding area should then
be cleaned. For Simazine spills, cleaning with a solution of soap, water, and acetic
acid/vinegar has been suggested, followed by a neutralization step with a bleach or caustic
soda ash solution.[4] All spill cleanup materials must be collected and disposed of as
hazardous waste.[1]

e Incompatible Materials: Keep Simazine and its waste away from strong oxidizing agents,
strong acids, and strong bases.[5]

Regulatory Framework

The disposal of pesticide waste, including Simazine, is governed by federal, state, and local
regulations. In the United States, the Resource Conservation and Recovery Act (RCRA)
regulates hazardous waste management, while the Federal Insecticide, Fungicide, and
Rodenticide Act (FIFRA) governs the use and labeling of pesticides.[6][7][8][9] It is imperative
to consult your institution's Environmental Health and Safety (EHS) department and local
hazardous waste authorities for specific disposal requirements in your area.[10]

Step-by-Step Disposal Protocol for Simazine-Acetic
Acid Waste

The combination of Simazine with acetic acid will initiate a slow hydrolysis process, degrading
Simazine into a non-herbicidal compound.[5][6] However, as the reaction may be slow and
incomplete, the waste must be treated as hazardous.

Step 1: Waste Characterization and Segregation

o Labeling: The waste container must be clearly labeled as "Hazardous Waste: Simazine-
Acetic Acid" and include the approximate concentrations of each component.

e Segregation: Do not mix this waste stream with other chemical waste, particularly strong
bases or oxidizing agents, to prevent unintended reactions.[5][11]

Step 2: Waste Collection and Storage
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o Container: Use a designated, leak-proof, and chemically compatible container for collecting
the Simazine-acetic acid waste. The container should have a secure lid.

o Storage: Store the waste container in a designated satellite accumulation area within the
laboratory. This area should be secure, well-ventilated, and away from general laboratory
traffic.

Step 3: Neutralization (Optional, for Dilute Solutions)

For dilute agueous solutions of Simazine and acetic acid, a neutralization step may be
considered to reduce the corrosivity of the waste. This should only be performed by trained
personnel and in accordance with your institution's EHS guidelines.

e Procedure: While stirring in a chemical fume hood, slowly add a weak base (e.g., sodium
bicarbonate) to the waste solution until the pH is between 6.0 and 8.0. Monitor the pH using
a calibrated pH meter. Be cautious as this reaction may produce gas.

o Post-Neutralization: Even after neutralization, the waste must still be treated as hazardous
due to the presence of Simazine and its degradation products.

Step 4: Disposal Request and Pickup

o Contact EHS: Follow your institution's procedures for hazardous waste disposal. This
typically involves submitting a request for waste pickup through your EHS department.

o Documentation: Ensure all required paperwork is completed accurately, detailing the
contents of the waste container.

Step 5: Professional Disposal

 Your institution's EHS department will arrange for the collection of the waste by a licensed
hazardous waste disposal contractor.[12]

e The contractor will transport the waste to a permitted treatment, storage, and disposal facility
(TSDF). Common disposal methods for pesticide waste include incineration at high
temperatures.[6][13]
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Quantitative Data for Simazine

The following table summarizes key quantitative data for Simazine, which is essential for
proper handling and risk assessment.

Property Value Reference

Chemical Formula C7H12CINs [9]

Molar Mass 201.66 g/mol [9]
White to off-white crystalline

Appearance [6]
powder

Melting Point 225-227 °C [9]

Water Solubility 5 mg/L 9]

Log P (Octanol-Water Partition

o 2.18 [14]
Coefficient)
Hydrolysis Half-life (pH 5,
yerow P 70 days [6]

25°C)

Simazine-Acetic Acid Disposal Workflow

The following diagram illustrates the decision-making process and procedural steps for the
proper disposal of Simazine-acetic acid waste.
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Simazine-Acetic Acid Disposal Workflow
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'
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Caption: Workflow for the safe disposal of Simazine-acetic acid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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